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Compound of Interest

Compound Name: Citronellyl-CoA

Cat. No.: B1260873 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction

Coenzyme A (CoA) and its thioester derivatives are crucial intermediates in numerous

metabolic pathways, including fatty acid metabolism and the Krebs cycle.[1] Citronellyl-CoA is

a key intermediate in the degradation pathway of acyclic terpenes like citronellol.[2][3] Accurate

identification and quantification of such molecules are essential for understanding metabolic

fluxes and dysregulation in various biological contexts. High-resolution mass spectrometry

(HRMS) coupled with liquid chromatography (LC) offers unparalleled sensitivity and selectivity

for analyzing acyl-CoA species in complex biological matrices.[4][5] This document provides a

detailed protocol for the identification of Citronellyl-CoA using a UPLC-HRMS platform.

Physicochemical and Mass Spectrometric
Properties
The accurate identification of Citronellyl-CoA by mass spectrometry relies on its precise mass

and characteristic fragmentation patterns. The key properties are summarized below.
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Property Value Source

Chemical Formula C₃₁H₄₈N₇O₁₇P₃S [2]

Average Molecular Weight 915.738 Da [2]

Monoisotopic Molecular

Weight
919.23535 Da [2]

Expected Adducts (Positive Ion

Mode)

[M+H]⁺ 920.2431 Da Calculated

[M+Na]⁺ 942.2250 Da Calculated

[M+2H]²⁺ 460.6254 Da Calculated

Characteristic MS/MS

Fragments

Adenosine 3',5'-diphosphate

fragment
428.0365 m/z [6]

Neutral Loss of adenosine 3'-

phosphate-5'-diphosphate
506.9952 Da [6][7]

Acylium ion [M - CoASH + H]⁺ 155.1436 Da Calculated

Experimental Workflow
The overall workflow for the identification of Citronellyl-CoA involves several key stages, from

sample preparation to data analysis and confirmation.
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Sample Handling Instrumental Analysis Data Processing

Biological Sample
(e.g., bacterial culture, tissue)

Acyl-CoA Extraction
(e.g., SSA or SPE)

UPLC Separation
(Reversed-Phase C18)

Reconstituted
Extract HRMS Detection

(Full Scan & dd-MS²)
Raw Data
Acquisition

Peak Detection &
Feature Finding

Compound Identification
(Accurate Mass & MS/MS)

Acquire Full Scan (MS1) Data

Find Precursor Ion
(e.g., [M+H]⁺ = 920.2431 ± 5 ppm)

Acquire MS/MS Spectrum

  Precursor Found

Not Identified

Not Found

Check for Key Fragments

m/z = 428.0365
(Adenosine Diphosphate)

Neutral Loss = 506.9952 Da
(Adenosine Monophosphate) Identification Confirmed

Both Fragments Present Fragments Absent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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